Cas no 2248338-62-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate
• CAS No: 2248338-62-5
• MF: C₁₉H₁₇FN₂O₆S
• MW: 420.411487340927
• CID: 6080562
• PubChem ID: 165724145
• Update Time: 2025-07-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate
• 2248338-62-5
• EN300-6523334

• Inchi： 1S/C19H17FN2O6S/c1-3-21(4-2)29(26,27)16-11-12(9-10-15(16)20)19(25)28-22-17(23)13-7-5-6-8-14(13)18(22)24/h5-11H,3-4H2,1-2H3
• InChI Key： GKDQSGSMCGLXKL-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)F)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 420.07913560g/mol
• Monoisotopic Mass: 420.07913560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate (CAS: 2248338-62-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate (CAS: 2248338-62-5) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a fluorobenzoate moiety and a diethylsulfamoyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, positioning it as a candidate for further drug development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate involves a multi-step process that ensures high purity and yield. Key steps include the introduction of the diethylsulfamoyl group and the subsequent fluorination of the benzoate ring. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic and analytical efforts are critical for ensuring the reproducibility and scalability of the compound for preclinical and clinical studies.

Recent in vitro and in vivo studies have elucidated the biological activity of this compound. It has demonstrated potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, preliminary data suggest that the compound acts as a selective inhibitor of certain kinases, which are often dysregulated in cancer. These findings are supported by molecular docking studies, which highlight the compound's ability to bind effectively to the active sites of these enzymes.

In addition to its kinase inhibitory activity, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate has shown promise in modulating other biological pathways. Research indicates that it may influence the activity of nuclear receptors and transcription factors, thereby affecting gene expression profiles associated with disease states. These multi-target effects underscore the compound's potential as a versatile therapeutic agent, capable of addressing complex diseases with multifactorial etiologies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Current efforts are focused on derivatization strategies to enhance the pharmacokinetic properties of the compound while maintaining its therapeutic efficacy. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(diethylsulfamoyl)-4-fluorobenzoate represents a promising avenue for drug discovery. Its unique chemical structure and broad biological activity make it a valuable candidate for further investigation. Continued research will be essential to fully understand its therapeutic potential and to overcome the challenges associated with its development. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.